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Compound of Interest

Compound Name: Trimethyl(propoxy)silane

Cat. No.: B161712 Get Quote

An In-depth Technical Guide to Trimethyl(propoxy)silane: Chemical Properties and Reactivity

Introduction
Trimethyl(propoxy)silane, with the CAS registry number 1825-63-4, is an organosilane

compound recognized for its utility as a chemical intermediate and a silylating agent in various

organic syntheses.[1] Its chemical structure consists of a central silicon atom bonded to three

methyl groups and a propoxy group. This structure imparts a unique combination of reactivity

and stability, making it a valuable reagent in pharmaceutical development and materials

science. This guide provides a comprehensive overview of its chemical properties, reactivity,

and associated experimental protocols, tailored for researchers and professionals in the

chemical sciences.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of trimethyl(propoxy)silane are

summarized below. These properties are crucial for its handling, storage, and application in

experimental settings.
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Property Value Reference(s)

Molecular Formula C6H16OSi [1][2]

Molecular Weight 132.28 g/mol [2][3]

Appearance Straw Liquid [3]

Boiling Point 100-101 °C at 735 mm Hg [1][4]

Melting Point < 0 °C [1][3]

Density 0.762 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.384 [1][4]

Flash Point -2 °C (28 °F) [1][5]

Vapor Pressure 40.2 mmHg at 25°C [5]

EINECS Number 217-371-1 [1][2]

Reactivity and Key Reactions
Trimethyl(propoxy)silane's reactivity is primarily governed by the silicon-oxygen bond. It is

stable when stored in sealed containers but is sensitive to moisture.[6] Its key reactions include

hydrolysis and its application as a silylating agent.

Hydrolysis
Trimethyl(propoxy)silane reacts with water and moisture, including atmospheric moisture, in

a hydrolysis reaction that liberates propanol and forms trimethylsilanol, which can further

condense to form hexamethyldisiloxane.[6] This reaction is of significant consideration for the

handling and storage of the compound, which requires a dry, inert atmosphere.
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Caption: Hydrolysis of trimethyl(propoxy)silane yields trimethylsilanol and propanol.

Silylation Reactions
As a silylating agent, trimethyl(propoxy)silane is used to introduce a trimethylsilyl group (-

Si(CH₃)₃) onto a substrate, typically to protect a reactive functional group, such as an alcohol.

This process, known as silylation, is fundamental in multi-step organic synthesis to prevent

unwanted side reactions. For instance, it can be used to convert an alcohol (R-OH) into a silyl

ether (R-O-Si(CH₃)₃), which is generally more volatile and thermally stable, and less polar.
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Caption: Silylation of an alcohol using trimethyl(propoxy)silane.

Experimental Protocols
Synthesis of Trimethyl(propoxy)silane
A documented method for the synthesis of trimethyl(propoxy)silane involves the reaction of

1,1,1,3,3,3-hexamethyldisilazane with propan-1-ol.[2]
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Experimental Details:

Reactants: 1,1,1,3,3,3-Hexamethyldisilazane and Propan-1-ol.

Conditions: The reaction is carried out under microwave irradiation.

Reaction Time: 5 minutes.

Yield: Approximately 95%.[2]

The general workflow for this synthesis is outlined below.
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Caption: Workflow for the synthesis of trimethyl(propoxy)silane.

Safe Handling and Storage
Trimethyl(propoxy)silane is a highly flammable liquid and vapor and causes serious eye

irritation.[6] Therefore, stringent safety protocols must be followed.

Handling:
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Work in a well-ventilated area to prevent the accumulation of vapors.[6]

Use explosion-proof electrical equipment and non-sparking tools.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[6][7]

Avoid contact with skin and eyes, and do not breathe vapor or mist.[6]

Storage:

Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[6][7]

Store away from heat, sparks, open flames, and other ignition sources.[2][6]

Incompatible materials to avoid include acids, oxidizing agents, and peroxides.[6]

Applications in Research and Development
Trimethyl(propoxy)silane serves as a versatile intermediate in organic synthesis. It is utilized

in the production of other chemicals, for instance, in the synthesis of 2-propoxy-cyclohex-2-

enone.[2] Its ability to form stable silyl ethers makes it valuable for protecting hydroxyl groups in

complex molecules during drug development and other multi-step synthetic processes.

Additionally, it finds application in the preparation of hydrophobic and waterproof coatings.[1][8]

Conclusion
Trimethyl(propoxy)silane is a reactive organosilane with well-defined chemical and physical

properties. Its primary reactivity centers around the hydrolysis of the Si-O-C bond and its utility

as a silylating agent for protic functional groups. A thorough understanding of its properties,

reactivity, and handling requirements is essential for its safe and effective use in research and

industrial applications. The protocols and data presented in this guide offer a foundational

resource for professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b161712?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB8427481_EN.htm
https://www.guidechem.com/encyclopedia/trimethyl-propoxy-silane-dic9451.html
https://www.alfa-chemistry.com/product/trimethyl-n-propoxysilane-cas-1825-63-4-159.html
https://www.localpharmaguide.com/chemicalDetails.php?id=12060
https://www.lookchem.com/ProductWholeProperty_LCPL542418.htm
https://www.gelest.com/wp-content/uploads/SIT8568.0_TRIMETHYL-n-PROPOXYSILANE_GHS-US_English-US.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Acros-Organics27374-25-0.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8427481.htm
https://www.benchchem.com/product/b161712#trimethyl-propoxy-silane-chemical-properties-and-reactivity
https://www.benchchem.com/product/b161712#trimethyl-propoxy-silane-chemical-properties-and-reactivity
https://www.benchchem.com/product/b161712#trimethyl-propoxy-silane-chemical-properties-and-reactivity
https://www.benchchem.com/product/b161712#trimethyl-propoxy-silane-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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